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Compound of Interest
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Compound Name: o
oxopentanoic acid

Cat. No.: B1257908

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Chloro-4-hydroxy-2-
oxopentanoic acid, a significant metabolite in the biodegradation of chlorinated aromatic
compounds. This document details its chemical identity, physicochemical properties, its role in
metabolic pathways, and outlines relevant experimental methodologies.

Chemical Identity and Properties

5-Chloro-4-hydroxy-2-oxopentanoic acid is a polyfunctional organic compound that plays a
role as a metabolic intermediate.[1] While a specific CAS number for this compound is not
readily available in public databases, it is identified by its PubChem Compound ID (CID) and its
chemical structure.

Synonyms:
¢ 2-0x0-4-hydroxy-5-chloro-valeric acid[2]

« CHEBI:74044[2]
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The related, non-chlorinated compound, 4-Hydroxy-2-oxopentanoic acid, has the CAS number
3318-73-8. Another related compound, 5-Chloro-4-oxopentanoic acid, has the CAS number
60254-71-9.

Physicochemical Properties

The following table summarizes the computed physicochemical properties of 5-Chloro-4-
hydroxy-2-oxopentanoic acid.

Property Value Source
Molecular Formula C5H7CIO4 PubChem
Molecular Weight 166.56 g/mol PubChem[2]
XLogP3 -0.4 PubChem[2]
Hydrogen Bond Donor Count 2 PubChem][2]
Hydrogen Bond Acceptor

Count 4 PubChem|[2]
Rotatable Bond Count 3 PubChem|[2]
Exact Mass 166.0032864 PubChem|[2]
Topological Polar Surface Area  74.6 A2 PubChem[2]

Metabolic Significance

5-Chloro-4-hydroxy-2-oxopentanoic acid is a key intermediate in the meta-cleavage
pathway for the biodegradation of 4-chlorobenzoate by the bacterium Pseudomonas cepacia
P166. This pathway is crucial for the mineralization of chlorinated aromatic compounds, which
are persistent environmental pollutants.[1]

Biodegradation Pathway of 4-Chlorobenzoate

The following diagram illustrates the metabolic pathway leading to and from 5-Chloro-4-
hydroxy-2-oxopentanoic acid.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1257908/docs?utm_src=pdf-body#in-depth-technical-guide-5-chloro-4-hydroxy-2-oxopentanoic-acid
https://www.benchchem.com/product/b1257908/docs?utm_src=pdf-body#in-depth-technical-guide-5-chloro-4-hydroxy-2-oxopentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-4-hydroxy-2-oxopentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-4-hydroxy-2-oxopentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-4-hydroxy-2-oxopentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-4-hydroxy-2-oxopentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-4-hydroxy-2-oxopentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-4-hydroxy-2-oxopentanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-4-hydroxy-2-oxopentanoic-acid
https://www.benchchem.com/product/b1257908/docs?utm_src=pdf-body#in-depth-technical-guide-5-chloro-4-hydroxy-2-oxopentanoic-acid
https://www.benchchem.com/product/B1257908
https://www.benchchem.com/product/b1257908/docs?utm_src=pdf-body#in-depth-technical-guide-5-chloro-4-hydroxy-2-oxopentanoic-acid
https://www.benchchem.com/product/b1257908/docs?utm_src=pdf-body#in-depth-technical-guide-5-chloro-4-hydroxy-2-oxopentanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Meta-cleavage pathway of 4-Chlorobenzoate in Pseudomonas cepacia P166
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Biodegradation pathway of 4-chlorobenzoate.

Experimental Protocols

While specific experimental protocols for the synthesis and analysis of 5-Chloro-4-hydroxy-2-
oxopentanoic acid are not extensively documented, this section provides generalized
methodologies based on related compounds and analytical techniques for microbial

metabolites.

Potential Synthetic Approaches

The synthesis of 4-hydroxy-2-oxo acids can be achieved through various methods. A potential
route for synthesizing 5-Chloro-4-hydroxy-2-oxopentanoic acid could involve a
chemoenzymatic approach. This could start with the synthesis of a suitable N-protected 4-
amino-2-keto ester precursor, followed by enzymatic hydrolysis to the a-keto acid and
subsequent reduction of the ketone to a hydroxyl group using a lactate dehydrogenase. The
introduction of the chlorine atom could be a subsequent step.

Another promising approach is the use of pyruvic acid aldolases, which catalyze the aldol
reaction between a broad range of aldehydes and 2-oxoacids to produce 4-hydroxy-2-oxoacid
products.[3] A chlorinated aldehyde could potentially serve as a substrate in such a reaction.

Identification and Quantification of Microbial Metabolites

The following is a general workflow for the extraction and analysis of intracellular metabolites
from bacterial cultures, such as Pseudomonas aeruginosa, which can be adapted for the
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identification of 5-Chloro-4-hydroxy-2-oxopentanoic acid from Pseudomonas cepacia.
1. Sample Preparation and Metabolite Extraction:

o Culture Pseudomonas cepacia P166 in a suitable medium containing 4-chlorobenzoate as a
carbon source.

o Harvest bacterial cells by centrifugation.

o Wash the cell pellet with a suitable buffer (e.g., phosphate-buffered saline) to remove
extracellular components.

o Extract intracellular metabolites by resuspending the cell pellet in a cold solvent, such as
50% methanol.[4]

o Separate the cell debris by centrifugation to obtain the metabolite extract.
2. Analytical Techniques:

e High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector
(e.g., UV-Vis or mass spectrometry) can be used to separate and detect the target
compound in the extract. A reversed-phase column is often employed for the separation of
polar metabolites.

o Gas Chromatography-Mass Spectrometry (GC-MS): For GC-MS analysis, the metabolite
extract may require derivatization to increase volatility. This technique provides excellent
separation and allows for the identification of compounds based on their mass spectra.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for the structural
elucidation of unknown metabolites. Both one-dimensional (1D) and two-dimensional (2D)
NMR experiments can provide detailed information about the chemical structure of the
compound. While specific NMR data for 5-Chloro-4-hydroxy-2-oxopentanoic acid is not
readily available, analysis of the extract and comparison with spectra of related compounds
could aid in its identification.

Conclusion
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5-Chloro-4-hydroxy-2-oxopentanoic acid is a crucial, albeit under-characterized,
intermediate in the microbial degradation of chlorinated aromatic pollutants. This guide
provides a summary of its known properties and its role in a significant metabolic pathway. The
outlined experimental approaches offer a starting point for researchers interested in the
synthesis, detection, and further study of this and other related chlorometabolites. Further
research into the specific enzymatic transformations and the development of robust analytical
standards will be vital for a more complete understanding of its biological and chemical
significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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